molecular formula C18H21N7OS B2444739 2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone CAS No. 1058238-72-4

2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

Cat. No. B2444739
CAS RN: 1058238-72-4
M. Wt: 383.47
InChI Key: CYAOIGPVUFSJFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H21N7OS and its molecular weight is 383.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Inhibitory Activity on 15-Lipoxygenase

Compounds closely related to 2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone have been synthesized and evaluated for their potential inhibitory effects on 15-lipoxygenase (15-LO). These compounds, which share a similar core structure, showed significant IC50 values indicating their potential as inhibitors for 15-LO, an enzyme involved in the biosynthesis of leukotrienes and lipoxins, molecules that play a key role in the pathophysiology of various inflammatory and allergic conditions (Asghari et al., 2016).

Utility in Heterocyclic Synthesis

Derivatives of compounds structurally similar to this compound have been explored for their utility in the synthesis of various heterocyclic compounds. These chemical intermediates are critical for developing therapeutics with potential biological and medicinal applications, showcasing the versatility of these compounds in synthesizing a wide range of heterocyclic systems (Salem et al., 2021).

Role in Antihypertensive Agent Development

Research into similar 1,2,4-triazolopyrimidines bearing different substituents, including those related to the ethyl and phenyl piperazine groups, has been conducted. These studies aimed at developing new antihypertensive agents, highlighting the potential of such compounds in contributing to novel therapeutic options for managing hypertension (Bayomi et al., 1999).

Antituberculous and Antimicrobial Activity

Structural analogs of compounds with a similar framework have been synthesized and evaluated for their antituberculous activity. Such research underscores the importance of these compounds in the development of new treatments for tuberculosis, a major global health issue. Additionally, studies on the antimicrobial activity of related compounds provide insights into their potential use in combating various bacterial and fungal infections (Titova et al., 2019).

properties

IUPAC Name

2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N7OS/c1-2-25-17-16(21-22-25)18(20-13-19-17)27-12-15(26)24-10-8-23(9-11-24)14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CYAOIGPVUFSJFE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=C(C(=NC=N2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4)N=N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N7OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.